Contribution to the theory of electrochemical phase formation
Faraday Symposia of the Chemical Society Pub Date: DOI: 10.1039/FS9771200101
Abstract
A formalism to reflect the transient and steady state behaviour of phase formation is discussed. The “components” considered are (i) the nucleation, (ii) electron transfer, and (iii) mass transport.
The current-potential behaviour and the role of a non-linear functional relationship between i and η are analysed, with special reference to potential sweep and relaxation techniques (sinusoidal and rectification). Questions concerning multilayer growth and the three dimensional growth are considered.
The stochastic nature of the problem is sketched.
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